Cas no 1157009-62-5 (N-(3,5-difluorophenyl)oxan-4-amine)

N-(3,5-difluorophenyl)oxan-4-amine is a fluorinated aromatic amine derivative featuring a tetrahydropyran (oxane) moiety. This compound is of interest in medicinal and agrochemical research due to its structural versatility, combining electron-withdrawing fluorine substituents with a heterocyclic scaffold. The difluorophenyl group enhances metabolic stability and lipophilicity, while the oxan-4-amine linker provides a conformationally constrained amine functionality. These properties make it a valuable intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or GPCR-targeting compounds. Its well-defined reactivity profile allows for selective modifications, facilitating its use in structure-activity relationship (SAR) studies.

N-(3,5-difluorophenyl)oxan-4-amine structure

1157009-62-5 structure

Product Name:N-(3,5-difluorophenyl)oxan-4-amine

CAS No:1157009-62-5

MF:C₁₁H₁₃F₂NO

MW:213.223829984665

CID:5049702

PubChem ID:43608442

Update Time:2026-02-28

N-(3,5-difluorophenyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

- N-(3,5-Difluorophenyl)tetrahydro-2H-pyran-4-amine
- N-(3,5-difluorophenyl)oxan-4-amine
- Inchi： 1S/C11H13F2NO/c12-8-5-9(13)7-11(6-8)14-10-1-3-15-4-2-10/h5-7,10,14H,1-4H2
- InChI Key： TUJKXDYTJJACOM-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)NC1CCOCC1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 187
XLogP3: 2.5
Topological Polar Surface Area: 21.3

N-(3,5-difluorophenyl)oxan-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N196805-125mg	N-(3,5-Difluorophenyl)tetrahydro-2H-pyran-4-amine	1157009-62-5	125mg	$ 465.00	2022-06-03
TRC	N196805-250mg	N-(3,5-Difluorophenyl)tetrahydro-2H-pyran-4-amine	1157009-62-5	250mg	$ 770.00	2022-06-03
Enamine	EN300-166559-0.05g	N-(3,5-difluorophenyl)oxan-4-amine	1157009-62-5	0.05g	$612.0	2023-06-04
Enamine	EN300-166559-0.1g	N-(3,5-difluorophenyl)oxan-4-amine	1157009-62-5	0.1g	$640.0	2023-06-04
Enamine	EN300-166559-0.25g	N-(3,5-difluorophenyl)oxan-4-amine	1157009-62-5	0.25g	$670.0	2023-06-04
Enamine	EN300-166559-0.5g	N-(3,5-difluorophenyl)oxan-4-amine	1157009-62-5	0.5g	$699.0	2023-06-04
Enamine	EN300-166559-1.0g	N-(3,5-difluorophenyl)oxan-4-amine	1157009-62-5	1g	$728.0	2023-06-04
Enamine	EN300-166559-2.5g	N-(3,5-difluorophenyl)oxan-4-amine	1157009-62-5	2.5g	$1428.0	2023-06-04
Enamine	EN300-166559-5.0g	N-(3,5-difluorophenyl)oxan-4-amine	1157009-62-5	5g	$2110.0	2023-06-04
Enamine	EN300-166559-10.0g	N-(3,5-difluorophenyl)oxan-4-amine	1157009-62-5	10g	$3131.0	2023-06-04